2-[(3-amino-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-(2-phenylethyl)acetamide

• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-(3-amino-4-oxoquinazolin-2-yl)sulfanyl-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C18H18N4O2S/c19-22-17(24)14-8-4-5-9-15(14)21-18(22)25-12-16(23)20-11-10-13-6-2-1-3-7-13/h1-9H,10-12,19H2,(H,20,23)
• InChI Key: ZNBYQXWIYXNPFJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NC3=CC=CC=C3C(=O)N2N

Description

2-[(3-amino-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-(2-phenylethyl)acetamide is a compound that has been synthesized and studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 2-[(3-amino-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-(2-phenylethyl)acetamide is not fully understood. However, it is thought to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It may also have an effect on the production of certain neurotransmitters in the brain, which could contribute to its potential use in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that 2-[(3-amino-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-(2-phenylethyl)acetamide has a variety of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce tumor growth in animal models. It has also been shown to have a neuroprotective effect in the brain, which could be beneficial for the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-amino-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-(2-phenylethyl)acetamide in lab experiments is its potential to inhibit cancer cell growth and proliferation. It may also have a neuroprotective effect, which could be useful for studying the mechanisms of Alzheimer's disease. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 2-[(3-amino-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-(2-phenylethyl)acetamide. One direction is to further investigate its mechanism of action, which could provide insight into its potential use in the treatment of cancer and Alzheimer's disease. Another direction is to study its pharmacokinetics and pharmacodynamics in more detail, which could help to optimize its use in scientific research. Additionally, it may be useful to study its potential use in combination with other drugs for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 2-[(3-amino-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-(2-phenylethyl)acetamide involves several steps. The starting material is 2-mercapto-N-(2-phenylethyl)acetamide, which is reacted with ethyl chloroformate to form the corresponding carbamate. This intermediate is then reacted with 2-amino-3,4-dihydroquinazoline-4-one to yield the final product.

Scientific Research Applications

2-[(3-amino-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl]-N-(2-phenylethyl)acetamide has been studied for its potential use in scientific research. It has been found to have activity against a variety of cancer cell lines, including breast, lung, and colon cancer. It has also been studied for its potential use in the treatment of Alzheimer's disease.